N-Methyloxetan-3-amine hydrochloride

• IUPAC Name: N-methyloxetan-3-amine;hydrochloride
• InChI: InChI=1S/C4H9NO.ClH/c1-5-4-2-6-3-4;/h4-5H,2-3H2,1H3;1H
• InChI Key: ZFVBKSMKFQINSR-UHFFFAOYSA-N
• Canonical SMILES: CNC1COC1.Cl
• Molecular Formula: C4H10ClNO
• Molecular Weight: 123.58 g/mol
• CAS RN: 1799412-41-1

Description

N-Methyloxetan-3-amine hydrochloride, also known as N-Methyl-3-oxetanamine , is a chemical compound with the molecular formula C₄H₉NO . It appears as a colorless to light yellow clear liquid . This compound is of interest due to its potential applications in various fields, including organic synthesis and medicinal chemistry.

Synthesis Analysis

The synthesis of N-Methyloxetan-3-amine hydrochloride involves the reaction of an appropriate precursor with a methylamine source. While specific synthetic routes may vary, the general approach includes the formation of an oxetane ring followed by N-methylation. Researchers have explored different methods to achieve this, such as cyclization reactions or ring-opening processes. Detailed synthetic protocols can be found in the literature.

Molecular Structure Analysis

The molecular structure of N-Methyloxetan-3-amine hydrochloride consists of a four-membered oxetane ring (a cyclic ether) with a methyl group (CH₃) attached to one of the carbon atoms. The nitrogen atom (N) is part of the ring, and the compound bears a positive charge due to the protonation by the hydrochloride ion (Cl⁻). The arrangement of atoms and bonds can be visualized using molecular modeling software or spectroscopic techniques such as nuclear magnetic resonance (NMR).

Physical And Chemical Properties Analysis

• Safety Information : The compound is flammable, causes skin and eye irritation, and should be handled with precautions.

Scientific Research Applications

Antitumor Activity and Bacterial DNA Damage

• N-Methyl-bis(3-mesyloxypropyl)amine hydrochloride, related to N-Methyloxetan-3-amine hydrochloride, has been used as an antitumor drug and exhibits activity against bacteria, specifically causing irreversible damage to bacterial DNA while temporarily affecting RNA, dependent on effective concentration maintenance (Shimi & Shoukry, 1975).

Synthesis and Functionalization of Amines

• N-Methyl- and N-alkylamines, which include structures similar to N-Methyloxetan-3-amine hydrochloride, are important in academic research and industrial production due to their presence in life-science molecules. The development of cost-effective methods for the synthesis and functionalization of amines using earth-abundant metal-based catalysts is of significant scientific interest (Senthamarai et al., 2018).

Cancer Therapy Research

• Research on nitrogen mustards, such as methyl-bis(beta-chloroethyl) amine hydrochloride and closely related compounds, has focused on their use in treating leukemia and other malignant diseases. These compounds are known to induce mutations in various organisms and affect mitotic processes in cell cultures (Griffin, Brandt, & Tatum, 1950).

Tubulin Polymerization Inhibition in Cancer Cells

• Compounds structurally related to N-Methyloxetan-3-amine hydrochloride, like 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene and its derivatives, have shown significant activity against cancer cell lines by inhibiting tubulin polymerization and binding at the colchicine site (Pettit et al., 2003).

Safety and Hazards

• Precautionary Measures :
  • Seek medical attention if irritation occurs.